5-[(4-Fluorophenyl)methylamino]-2-methylpyrazole-3-carboxamide;hydrochloride

• Molecular Formula: C12H14ClFN4O
• Molecular Weight: 284.72 g/mol
• IUPAC Name: 5-[(4-fluorophenyl)methylamino]-2-methylpyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C12H13FN4O.ClH/c1-17-10(12(14)18)6-11(16-17)15-7-8-2-4-9(13)5-3-8;/h2-6H,7H2,1H3,(H2,14,18)(H,15,16);1H
• InChI Key: AKPQGVWXUAFPRU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)NCC2=CC=C(C=C2)F)C(=O)N.Cl

Description

5-[(4-Fluorophenyl)methylamino]-2-methylpyrazole-3-carboxamide;hydrochloride is a pyrazole-based compound characterized by a 4-fluorophenylmethylamino substituent at position 5, a methyl group at position 2, and a carboxamide moiety at position 2. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(4-Fluorophenyl)methylamino]-2-methylpyrazole-3-carboxamide;hydrochloride typically involves multiple steps, starting with the preparation of the pyrazole ring. One common method involves the reaction of 4-fluorobenzylamine with 2-methylpyrazole-3-carboxylic acid under specific conditions to form the desired compound. The reaction conditions often include the use of solvents such as dimethylformamide (DMF) and catalysts like triethylamine. The final step involves the addition of hydrochloric acid to form the hydrochloride salt, which enhances the compound’s solubility and stability.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as described above. The process may be optimized for higher yields and purity, with careful control of reaction parameters such as temperature, pressure, and reaction time. The use of automated reactors and purification systems can further enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-[(4-Fluorophenyl)methylamino]-2-methylpyrazole-3-carboxamide;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions often performed in solvents like ethanol or tetrahydrofuran (THF).

Substitution: Sodium methoxide, potassium tert-butoxide; reactions conducted in polar aprotic solvents such as dimethyl sulfoxide (DMSO).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine or alcohol derivatives. Substitution reactions can result in the replacement of the fluorine atom with other functional groups.

Scientific Research Applications

Pharmacological Applications

a. Anticancer Activity

Recent studies have demonstrated that pyrazole derivatives, including 5-[(4-Fluorophenyl)methylamino]-2-methylpyrazole-3-carboxamide; hydrochloride, exhibit significant anticancer properties. For instance, compounds with similar structures have shown effective inhibition against various cancer cell lines, including MCF-7 (breast cancer) and HCT116 (colon cancer) with IC50 values in the low micromolar range . The anticancer mechanism is often attributed to the inhibition of key kinases involved in cell proliferation and survival pathways.

b. Anti-inflammatory Effects

The compound has been investigated for its anti-inflammatory properties, particularly through the modulation of inflammatory pathways. Research indicates that it can inhibit specific enzymes and receptors involved in inflammation, potentially offering therapeutic benefits for conditions such as arthritis and other inflammatory diseases .

c. Other Biological Activities

In addition to anticancer and anti-inflammatory effects, pyrazole compounds have been reported to possess antibacterial, antifungal, and antioxidant activities. These diverse applications stem from their ability to interact with various biological targets, including enzymes like cyclin-dependent kinases and receptors involved in neurotransmission and immune responses .

Synthesis and Structural Insights

The synthesis of 5-[(4-Fluorophenyl)methylamino]-2-methylpyrazole-3-carboxamide; hydrochloride typically involves multi-step chemical reactions that integrate fluorinated phenyl groups into the pyrazole framework. This structural modification is crucial for enhancing the compound's pharmacokinetic properties such as solubility and bioavailability .

Case Studies and Research Findings

Several studies have documented the efficacy of pyrazole derivatives:

• A study on derivatives targeting VEGFR-2 kinase revealed promising anticancer activity with specific IC50 values indicating effective inhibition against breast carcinoma cells .
• Another investigation highlighted the anti-inflammatory potential of similar compounds through in vitro assays demonstrating reduced inflammatory markers in treated cells .

Data Table: Summary of Biological Activities

Activity Type	Targeted Condition	IC50 Values	References
Anticancer	MCF-7 (Breast Cancer)	~0.46 μM
	HCT116 (Colon Cancer)	~0.39 μM
Anti-inflammatory	Inflammatory Pathways	Variable
Antibacterial	Various Pathogens	Not specified

Mechanism of Action

The mechanism of action of 5-[(4-Fluorophenyl)methylamino]-2-methylpyrazole-3-carboxamide;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Pyrazole Derivatives with Aromatic Substituents

Pyrazole derivatives often exhibit varied biological activities depending on substituent patterns. Key analogs include:

Compound Name	Substituents (Position)	Molecular Formula	Key Features/Applications	Reference
5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carboximidamide	4-Methoxyphenyl (5), Phenyl (3)	C₁₈H₁₈N₄O	Potential CNS activity
5-(4-Chlorophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carboximidamide	4-Chlorophenyl (5), Phenyl (3)	C₁₇H₁₅ClN₄	Enhanced lipophilicity
5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carboximidamide	3-Nitrophenyl (5), Phenyl (3)	C₁₇H₁₅N₅O₂	Electron-withdrawing group effects
4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide Hydrochloride	Methyl (1), Propyl (3), Amino (4)	C₈H₁₅ClN₄O	PDE inhibitor candidate

Key Observations :

• Substituent Effects : The 4-fluorophenyl group in the target compound may confer metabolic stability and moderate lipophilicity compared to electron-donating (e.g., methoxy) or withdrawing (e.g., nitro) groups .
• Hydrochloride Salts : Compounds like Sarizotan Hydrochloride (CAS 195068-07-6) and Chlorodenafil (CAS 1058653-74-9) utilize hydrochloride salts to improve bioavailability, a feature likely shared by the target compound .

Pharmacological and Physicochemical Comparisons

• Solubility : Hydrochloride salts generally enhance aqueous solubility. For example, Sarizotan Hydrochloride (used in Parkinson’s disease) shows improved dissolution profiles compared to its free base .
• Spectral Data : Substituents like 4-fluorophenyl groups influence UV/IR spectra, as seen in 5-(4-fluorophenyl)-3-phenylisoxazoles (λmax ~270 nm, ʋC=N ~1600 cm⁻¹) .

Biological Activity

5-[(4-Fluorophenyl)methylamino]-2-methylpyrazole-3-carboxamide; hydrochloride is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound, characterized by a pyrazole ring and a fluorophenyl group, exhibits properties that may influence various biological pathways, making it a candidate for further research in therapeutic applications.

Chemical Structure and Properties

The compound features a unique structure that enhances its solubility and stability. The presence of the fluorophenyl group is crucial, as it increases lipophilicity and binding affinity to biological targets compared to similar compounds. These characteristics are essential for its pharmacological efficacy.

The biological activity of this compound is primarily attributed to its interaction with specific enzymes and receptors. It has been proposed that the mechanism involves:

• Inhibition of Enzymatic Activity : The compound may act as an inhibitor for various enzymes, influencing metabolic pathways.
• Receptor Binding : It can bind to receptors involved in cellular signaling, which may alter cellular responses related to inflammation and proliferation.

Biological Activities

Research indicates that 5-[(4-Fluorophenyl)methylamino]-2-methylpyrazole-3-carboxamide; hydrochloride exhibits several biological activities:

• Anticancer Activity :
  • Studies have shown that pyrazole derivatives can inhibit cancer cell growth. For instance, compounds similar to this one have demonstrated significant cytotoxic effects against various cancer cell lines, including MCF7 and NCI-H460, with IC50 values indicating potent activity (see Table 1) .
• Anti-inflammatory Effects :
  • The compound's ability to modulate inflammatory pathways suggests potential applications in treating inflammatory diseases. Its mechanism may involve the inhibition of pro-inflammatory cytokines.
• Antimicrobial Properties :
  • Some studies have reported antimicrobial activity associated with pyrazole derivatives, suggesting that this compound could also be evaluated for its effectiveness against bacterial and fungal infections .

Case Studies

Several studies have documented the biological activity of pyrazole compounds similar to 5-[(4-Fluorophenyl)methylamino]-2-methylpyrazole-3-carboxamide; hydrochloride. Here are some notable findings:

• Antitumor Efficacy :
  • A study evaluated the anticancer properties of various pyrazole derivatives, reporting significant inhibition of cell proliferation in MCF7 cells (IC50 = 3.79 µM) .
• Inflammation Modulation :
  • Research indicated that certain pyrazoles could effectively reduce inflammation markers in vitro, suggesting their potential as anti-inflammatory agents .

Data Summary

The following table summarizes key research findings related to the biological activity of pyrazole compounds:

Compound Name	Activity Type	Cell Line / Target	IC50 (µM)
5-[(4-Fluorophenyl)methylamino]-2-methylpyrazole	Anticancer	MCF7	3.79
Isoxazole-Pyrazole Derivative	Antimicrobial	Various	Varied
Pyrazole Analog	Anti-inflammatory	Inflammatory Cytokines	Not specified
Pyrazole Compound	Antimalarial	Plasmodium falciparum	Significant